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Essential Safety and Disposal Guidance for
VU0152099
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Compound of Interest

Compound Name: VU0152099

Cat. No.: B15618953

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety information and procedural guidance for the proper
handling and disposal of VU0152099. As a novel research chemical, a specific Safety Data
Sheet (SDS) is not readily available. Therefore, these recommendations are based on general
laboratory safety protocols, information from chemical suppliers, and safety data for structurally
similar compounds, namely thienopyridine and 1,3-benzodioxole derivatives.

Chemical and Physical Properties

A comprehensive official dataset for VU0152099 is not available. The following table
summarizes the known information.
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Property

Data

Chemical Name

3-Amino-N-(1,3-benzodioxol-5-ylmethyl)-4,6-
dimethylthieno[2,3-b]pyridine-2-carboxamide

Molecular Formula

C18H17N30s3S

Storage (Stock Solution)

-80°C for 6 months; -20°C for 1 month (protect
from light)[1]

Appearance No data available
Boiling Point No data available
Melting Point No data available
Solubility No data available
Flash Point No data available

Handling and Storage

Personal Protective Equipment (PPE): When handling VU0152099, it is imperative to use

standard laboratory PPE to minimize exposure risk. This includes:

o Eye Protection: Wear tightly fitting safety goggles or a face shield.[2]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.[3]

» Body Protection: A lab coat or other protective clothing should be worn.[2][3]

o Respiratory Protection: If handling the compound as a powder or in a way that could

generate aerosols, use a respirator or work in a certified chemical fume hood.[3]

Handling Precautions:

o Work in a well-ventilated area, preferably within a chemical fume hood.[4][5]

e Avoid contact with skin and eyes.[3][5]

» Do not eat, drink, or smoke in areas where the chemical is handled.[2][4][5]
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e Prevent the formation of dust and aerosols.[5]

o Keep away from heat, sparks, and open flames, as the benzodioxole component is
flammable.[2][4][5]

» Use non-sparking tools and take measures to prevent static discharge.[2][4][5]
Storage:
» Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5]

e As per supplier recommendation for stock solutions, store at -80°C for up to 6 months or
-20°C for up to 1 month, protected from light.[1]

o Store away from incompatible materials, such as strong oxidizing agents.[3]

Proper Disposal Procedures

The disposal of VU0152099 must be conducted in accordance with institutional, local, and
national regulations for hazardous chemical waste. Never dispose of this compound down the
drain or in regular trash.

Step-by-Step Disposal Protocol:
o Waste Identification and Collection:

o Unused Product: Any unwanted or expired VU0152099 should be treated as hazardous
chemical waste.

o Contaminated Materials: All materials that have come into contact with VU0152099,
including personal protective equipment (gloves, etc.), weighing papers, pipette tips, and
glassware, must be considered contaminated and disposed of as hazardous waste.

o Solutions: Collect all solutions containing VU0152099 in a designated, sealed, and clearly
labeled waste container.

o Waste Segregation:
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o Segregate VU0152099 waste from other laboratory waste streams.

o Given its thienopyridine structure, it is prudent to avoid mixing it with incompatible
chemicals. While specific incompatibility data for VU0152099 is unavailable, as a general
rule, do not mix with strong acids, bases, or oxidizing agents.

e Labeling of Waste Containers:

o All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "VU0152099 (3-Amino-N-(1,3-benzodioxol-5-ylmethyl)-4,6-dimethylthieno[2,3-
b]pyridine-2-carboxamide)".

o Include the approximate concentration and quantity of the waste.
o Ensure the date of accumulation is clearly marked on the label.
o Storage of Waste:

o Store waste containers in a designated, secure, and well-ventilated area, away from
general laboratory traffic.

o Ensure the storage area is compliant with your institution's guidelines for hazardous waste
storage.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.

o Do not attempt to dispose of the chemical waste through any other means.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
VU0152099 and associated materials.
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VU0152099 Disposal Workflow
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Caption: Workflow for the safe disposal of VU0152099 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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